Cas no 2679926-40-8 (benzyl N-cyclopropyl-N-(2S)-2-hydroxypropylcarbamate)

• Product Name: benzyl N-cyclopropyl-N-(2S)-2-hydroxypropylcarbamate
• CAS No: 2679926-40-8
• MF: C₁₄H₁₉NO₃
• MW: 249.305564165115
• CID: 5644807
• PubChem ID: 165908689
• Update Time: 2025-11-01

benzyl N-cyclopropyl-N-(2S)-2-hydroxypropylcarbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28278490
• 2679926-40-8
• benzyl N-cyclopropyl-N-[(2S)-2-hydroxypropyl]carbamate
• benzyl N-cyclopropyl-N-(2S)-2-hydroxypropylcarbamate

• Inchi： 1S/C14H19NO3/c1-11(16)9-15(13-7-8-13)14(17)18-10-12-5-3-2-4-6-12/h2-6,11,13,16H,7-10H2,1H3/t11-/m0/s1
• InChI Key： CGFPDHGQOVPBFF-NSHDSACASA-N
• SMILES： O(CC1C=CC=CC=1)C(N(C[C@H](C)O)C1CC1)=O

Computed Properties

• Exact Mass: 249.13649347g/mol
• Monoisotopic Mass: 249.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 49.8Ų

Additional information on benzyl N-cyclopropyl-N-(2S)-2-hydroxypropylcarbamate

Introduction to Compound CAS No. 2679926-40-8: Benzyl N-cyclopropyl-N-(2S)-2-hydroxypropylcarbamate

Benzyl N-cyclopropyl-N-(2S)-2-hydroxypropylcarbamate (CAS No. 2679926-40-8) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a benzyl group, a cyclopropyl moiety, and a chiral 2-hydroxypropyl unit. These structural elements contribute to its potential therapeutic applications and biological activities.

The benzyl group in benzyl N-cyclopropyl-N-(2S)-2-hydroxypropylcarbamate is a common functional group in organic chemistry, known for its aromatic properties and ability to enhance the lipophilicity of molecules. This feature is particularly important in drug design, as it can influence the compound's ability to cross biological membranes and reach its target site of action. The cyclopropyl moiety, on the other hand, is a three-membered cyclic alkane that introduces significant steric constraints and can modulate the conformational flexibility of the molecule. This can have profound effects on the compound's pharmacokinetic and pharmacodynamic properties.

The chiral 2-hydroxypropyl unit in benzyl N-cyclopropyl-N-(2S)-2-hydroxypropylcarbamate is a key structural element that imparts chirality to the molecule. Chirality is a critical aspect of drug design, as enantiomers can exhibit different biological activities and pharmacological profiles. The presence of this chiral center allows for the synthesis of enantiomerically pure forms of the compound, which can be crucial for optimizing therapeutic efficacy and minimizing side effects.

Recent studies have explored the potential applications of benzyl N-cyclopropyl-N-(2S)-2-hydroxypropylcarbamate in various therapeutic areas. One notable area of research is its use as an inhibitor of specific enzymes involved in disease pathways. For instance, preliminary studies have shown that this compound can effectively inhibit the activity of certain proteases, which are implicated in conditions such as cancer and neurodegenerative diseases. The ability to selectively target these enzymes makes benzyl N-cyclopropyl-N-(2S)-2-hydroxypropylcarbamate a promising candidate for further development as a therapeutic agent.

In addition to its enzymatic inhibition properties, benzyl N-cyclopropyl-N-(2S)-2-hydroxypropylcarbamate has also been investigated for its potential as an anti-inflammatory agent. Inflammation is a complex biological response that plays a crucial role in many diseases, including autoimmune disorders and chronic inflammatory conditions. Studies have demonstrated that this compound can modulate key inflammatory pathways, such as the NF-κB signaling pathway, thereby reducing inflammation and associated tissue damage.

The pharmacokinetic properties of benzyl N-cyclopropyl-N-(2S)-2-hydroxypropylcarbamate have also been studied extensively. Research has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. Its lipophilic nature allows it to readily cross cell membranes, while its hydrophilic components ensure sufficient solubility in biological fluids. These properties are essential for achieving optimal bioavailability and therapeutic effect.

Clinical trials are currently underway to evaluate the safety and efficacy of benzyl N-cyclopropyl-N-(2S)-2-hydroxypropilcarbamate in various disease models. Early results from these trials have been promising, with the compound demonstrating good tolerability and significant therapeutic benefits in preclinical studies. However, further research is needed to fully understand its mechanisms of action and potential side effects.

In conclusion, benzyl N-cyclopropyl-N-(2S)-2-hydroxypropilcarbamate (CAS No. 2679926-40-8) represents an exciting advancement in the field of medicinal chemistry and pharmaceutical research. Its unique structural features and promising biological activities make it a valuable candidate for further development as a therapeutic agent. Ongoing research continues to uncover new insights into its potential applications and mechanisms of action, paving the way for future breakthroughs in drug discovery and development.